Cas no 1004-04-2 (3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl-
- 3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
- MFCD02656342
- BAA00404
- BAS 03381028
- EN300-136595
- SY156862
- AKOS000540051
- 1004-04-2
- 3-amino-6-methyl-2H-1,2,4-triazin-5-one
- Oprea1_374538
- SCHEMBL19519309
- SCHEMBL12547436
- Z1198160530
- CS-0439602
- STL151482
- 3-amino-6-methyl-1,2,4-triazin-5(4H)-one
- 3-amino-6-methyl-4H-1,2,4-triazin-5-one
- F3097-4260
- SCHEMBL5924220
- 3-amino-6-methyl-[1,2,4]triazin-5-ol
- AKOS005751145
- 3-amino-6-methyl-1,2,4-triazin-5-ol
-
- Inchi: InChI=1S/C4H6N4O/c1-2-3(9)6-4(5)8-7-2/h1H3,(H3,5,6,8,9)
- InChI Key: JSZDBNSBFWYPFV-UHFFFAOYSA-N
- SMILES: CC1=NN=C(NC1=O)N
Computed Properties
- Exact Mass: 126.05428
- Monoisotopic Mass: 126.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 79.84
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-136595-10.0g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 10.0g |
$1794.0 | 2023-07-10 | |
Enamine | EN300-763133-1.0g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 1.0g |
$418.0 | 2023-03-17 | |
Enamine | EN300-136595-0.5g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 0.5g |
$325.0 | 2023-07-10 | |
Enamine | EN300-763133-2.5g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 2.5g |
$817.0 | 2023-03-17 | |
Enamine | EN300-136595-0.05g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 0.05g |
$98.0 | 2023-07-10 | |
Enamine | EN300-763133-0.1g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 0.1g |
$145.0 | 2023-03-17 | |
Life Chemicals | F3097-4260-1g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 95%+ | 1g |
$322.0 | 2023-11-21 | |
Aaron | AR01EBZW-1g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 95% | 1g |
$600.00 | 2025-02-10 | |
1PlusChem | 1P01EBRK-250mg |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 93% | 250mg |
$309.00 | 2023-12-27 | |
Aaron | AR01EBZW-5g |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one |
1004-04-2 | 95% | 5g |
$1691.00 | 2025-02-10 |
3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
Additional information on 3-amino-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl-
1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- is a versatile organic compound with the CAS Registry Number 1004-04-2. This compound belongs to the family of triazines, which are nitrogen-containing heterocyclic compounds. Its structure features a six-membered ring with three nitrogen atoms at positions 1, 2, and 4, making it a member of the triazine class. The substituents on the molecule include an amino group at position 3 and a methyl group at position 6, which influence its chemical properties and reactivity.
Triazines are known for their wide range of applications in various industries, including agriculture, pharmaceuticals, and materials science. 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- has garnered significant attention due to its potential use in drug discovery and development. Recent studies have explored its role as a scaffold for building bioactive compounds, particularly in the realm of cancer and inflammatory disease therapy.
In the pharmaceutical sector, triazines like 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- have been utilized as intermediates in the synthesis of various pharmacologically active agents. For instance, they serve as building blocks for anticancer drugs, where their structural versatility allows for the attachment of bioactive groups that target specific pathways in cancer cells. Additionally, these compounds have shown promise in the development of anti-inflammatory and analgesic agents due to their ability to modulate cellular responses.
Recent advancements in medicinal chemistry have highlighted the potential of 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- in the design of targeted therapies. Researchers have explored its role in creating enzyme inhibitors, which are critical in treating diseases such as cancer, HIV, and malaria. The compound's ability to form stable complexes with enzyme active sites has made it a valuable tool in rational drug design.
Moreover, the methyl group at position 6 of 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- contributes to its chemical stability and solubility, which are crucial factors in drug delivery systems. This makes it a favorable candidate for the development of controlled-release pharmaceutical formulations.
Recent studies have also investigated the potential of 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- in the field of biochemistry. Its use as a molecular probe has provided insights into enzyme mechanisms and protein interactions. This has been particularly valuable in understanding complex biological processes such as signal transduction and metabolism.
In terms of safety and environmental impact, 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- has been evaluated for its toxicity profiles. While it is generally considered safe at therapeutic doses, excessive exposure may lead to adverse effects. Regulatory agencies have established guidelines for its use in research and industrial applications.
The market demand for compounds like 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- has been steadily increasing due to their expanding range of applications. The pharmaceutical industry, in particular, has seen a surge in demand for these compounds as key intermediates in drug synthesis.
Looking ahead, ongoing research aims to further optimize the properties of 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- to enhance its bioavailability and efficacy. Advances in molecular modeling and crystallography are expected to play a crucial role in this endeavor.
In summary, 1,2,4-Triazin-5(2H)-one, 3-amino-6-methyl- is a valuable compound with diverse applications across multiple scientific domains. Its structural features and chemical properties make it an indispensable tool in drug discovery, biochemical research, and materials science.
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